Cas no 578699-17-9 (7-(3-hydroxypropyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(3-hydroxypropyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 578699-17-9
• MF: C₁₅H₂₃N₅O₄
• MW: 337.374222993851
• CID: 6030396
• PubChem ID: 78201955
• Update Time: 2025-10-11

7-(3-hydroxypropyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(3-hydroxypropyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-(3-hydroxypropyl)-1,3-dimethyl-8-(morpholin-4-ylmethyl)purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-7-(3-hydroxypropyl)-1,3-dimethyl-8-(4-morpholinylmethyl)-
• 578699-17-9
• 7-(3-Hydroxy-propyl)-1,3-dimethyl-8-morpholin-4-ylmethyl-3,7-dihydro-purine-2,6-dione

• Inchi： 1S/C15H23N5O4/c1-17-13-12(14(22)18(2)15(17)23)20(4-3-7-21)11(16-13)10-19-5-8-24-9-6-19/h21H,3-10H2,1-2H3
• InChI Key： NWNCMKDGSYTYMZ-UHFFFAOYSA-N
• SMILES： N1(CCCO)C2=C(N(C)C(=O)N(C)C2=O)N=C1CN1CCOCC1

Computed Properties

• Exact Mass: 338.18282926g/mol
• Monoisotopic Mass: 338.18282926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 577.2±60.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Additional information on 7-(3-hydroxypropyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 7-(3-hydroxypropyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 578699-17-9)

The compound 7-(3-hydroxypropyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 578699-17-9) is a structurally unique purine derivative with significant potential in pharmaceutical and biochemical research. Its molecular framework combines a purine core with morpholine and hydroxypropyl substituents, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in modulating enzymatic activity and targeting specific biological pathways, particularly in the context of neurodegenerative diseases and metabolic disorders.

One of the key features of this compound is its multifunctional design, which allows for interactions with diverse biological targets. The presence of the morpholin-4-yl group enhances its solubility and bioavailability, while the hydroxypropyl side chain contributes to its ability to penetrate cell membranes. These properties make it a promising candidate for the development of small-molecule therapeutics, especially in areas like kinase inhibition and GPCR modulation, which are hot topics in current drug development.

In recent years, the scientific community has shown growing interest in purine-based compounds due to their role in cell signaling and energy metabolism. The compound 578699-17-9 aligns with this trend, as its structure suggests potential applications in adenosine receptor research. Adenosine receptors are critical in regulating inflammatory responses and neurological functions, making this compound relevant to studies on Parkinson's disease, chronic pain, and even cancer immunotherapy.

From a synthetic chemistry perspective, the preparation of 7-(3-hydroxypropyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves sophisticated organic synthesis techniques, including N-alkylation and cross-coupling reactions. Its purity and stability are critical for reproducible research outcomes, and advanced analytical methods such as HPLC and NMR spectroscopy are employed to ensure quality control. These aspects are particularly important for researchers investigating structure-activity relationships (SAR) in drug design.

The compound's potential extends to biomarker research and diagnostic applications. Its unique structure could serve as a scaffold for developing fluorescent probes or molecular imaging agents, which are increasingly sought after in precision medicine. With the rise of AI-driven drug discovery, computational models are being used to predict the interactions of 578699-17-9 with various proteins, accelerating its integration into high-throughput screening platforms.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are exploring sustainable synthesis routes to minimize waste and reduce the use of hazardous reagents. This aligns with the broader industry shift toward eco-friendly pharmaceuticals, a topic gaining traction among both scientists and environmentally conscious consumers.

In summary, 7-(3-hydroxypropyl)-1,3-dimethyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 578699-17-9) represents a versatile and promising compound in modern research. Its applications span drug development, biochemical assays, and diagnostic tools, making it a valuable asset for laboratories focused on innovative therapeutics and molecular biology. As the demand for targeted and personalized medicine grows, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare.